Cas no 26472-47-9 (phosphomycin calcium)

• Product Name: phosphomycin calcium
• CAS No: 26472-47-9
• MF: C₃H₅CaO₄P
• MW: 176.121161222458
• CID: 52942
• PubChem ID: 93095
• Update Time: 2025-08-05

phosphomycin calcium Chemical and Physical Properties

Names and Identifiers

• phosphomycin calcium
• Fosfomycin Calcium
• (-)-(1R,2S)-(1,2-Epoxypropyl)phosphonic acid
• [(2R,3S)-3-Methyloxiranyl]phosphonic acid calcium salt
• 4-(3-fluorophenyl)-2-(2-morpholin-4-ylethyl)-5-phenylpyridazin-3-one
• FOSFOMYCIN CALCIUM SALT
• 3(2H)-Pyridazinone,4-(m-fluorophenyl)-2-(2-morpholinoethyl)-6-phenyl
• 4-(3-fluorophenyl)-2-[2-(morpholin-4-yl)ethyl]-5-phenylpyridazin-3(2h)-one
• 4-(m-Fluorophenyl)-2-(2-morpholinoethyl)-6-phenyl-3(2H)-pyridazinone
• Phosphonic acid, (2R,3S)-3-methyloxiranyl-, calcium salt
• Phosphonic acid, P-[(2R,3S)-3-methyl-2-oxiranyl]-, calcium salt (1:1)
• Fosfomycin Calciumfor culture media
• calcium [(2R,3S)-3-methyloxiran-2-yl]phosphonate
• Calcium phosphomycin
• 26016-98-8
• NSC-758170
• 26472-47-9
• W-107206
• FOSFOMYCIN CALCIUM HYDRATE [JAN]
• Phosphomycin calcium salt
• DTXSID1045873
• 25992-22-7
• Fosfomycin calcium [JAN]
• Phosphonic acid, [(2R,3S)-3-methyloxiranyl]-, calcium salt (1:1)
• Fosfomycin (calcium)
• calcium;[(2R,3S)-3-methyloxiran-2-yl]-dioxido-oxo-lambda5-phosphane
• FOSFOMYCIN CALCIUM SALT MONOHYDRATE [MI]
• Calcium phosphonomycin
• Phosphonic acid, (3-methyloxiranyl)-, calcium salt (1:1), (2R-cis)-
• HY-B1075
• NSC 758170
• phosphonomycin calcium
• Q27148435
• Calcium hydrogen (2R-cis)-(3-methyloxiranyl)phosphonate
• UNII-76EIK6888N
• CAS-26016-98-8
• CS-4631
• DTXCID9025873
• Phosphonic acid, (1,2-epoxypropyl)-, calcium salt (1:1), (1R,2S)-(-)-
• Tox21_111366
• MONOCALCIUM (-)-(1R,2S)-(1,2-EPOXYPROPYL)PHOSPHONATE
• CHEBI:79400
• DL-FOSFOMYCIN CALCIUM
• Calcium fosfomycin
• FOSFOMYCIN CALCIUM SALT MONOHYDRATE
• D07995
• CHEMBL3188549
• FOSFOMYCIN CALCIUM [WHO-DD]
• NCGC00094949-01
• SCHEMBL1649374
• MFCD13185145
• FOSFOMYCIN CALCIU
• Fosmicin
• AKOS015895510
• EN300-19663303
• Fosfocin (TN)
• FOSFOMYCIN CALCIUM [EP MONOGRAPH]
• 76EIK6888N
• A818138
• EINECS 247-408-7
• Fosfocin
• Phosphonic acid, ((2R,3S)-3-methyloxiranyl)-, calcium salt (1:1)
• Phosphonic acid, (3-methyloxiranyl)-, calcium salt (1:1), (2R-cis)-(9CI)
• Fosfomycin calcium monohydrate
• FOSFOMYCIN CALCIUM (EP MONOGRAPH)
• calcium;[(2R,3S)-3-methyloxiran-2-yl]-dioxido-oxo-
• Calcium ((2R,3S)-3-methyloxiran-2-yl)phosphonate(1:x)
• YMZJBJPWTXJQMR-LJUKVTEVSA-L
• E5-phosphane

• Inchi： 1S/C3H7O4P.Ca/c1-2-3(7-2)8(4,5)6;/h2-3H,1H3,(H2,4,5,6);/q;+2/p-2/t2-,3+;/m0./s1
• InChI Key： YMZJBJPWTXJQMR-LJUKVTEVSA-L
• SMILES： [Ca+2].P([C@@H]1[C@H](C)O1)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 175.95500
• Monoisotopic Mass: 175.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2

Experimental Properties

• Boiling Point: 342.7 °C at 760 mmHg
• Flash Point: 161 °C
• PSA: 85.53000
• LogP: 0.78530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on phosphomycin calcium

Phosphomycin Calcium: Mechanism, Applications, and Recent Advances

Phosphomycin calcium, chemically designated as (2R,3S,4R)-4-amino-2-hydroxy-3-(phosphonomethyl)oxazolidin-2-one calcium salt, is a significant compound in the field of pharmaceutical chemistry. With a CAS number of 26472-47-9, this compound has garnered considerable attention due to its unique pharmacological properties and broad-spectrum antimicrobial activity. This introduction delves into the chemical structure, mechanism of action, clinical applications, and recent research developments surrounding phosphomycin calcium.

The molecular structure of phosphomycin calcium features a phosphonate group attached to an oxazolidinone ring, which is a key determinant of its biological activity. The presence of the phosphonate moiety imparts a high affinity for divalent cations, particularly magnesium and calcium, which are essential for bacterial cell wall synthesis. This interaction disrupts the peptidoglycan layer formation, leading to cell lysis and death. The stereochemistry of the oxazolidinone ring, specifically the configuration at the 2R, 3S, and 4R positions, is crucial for its efficacy and selectivity against bacterial pathogens.

Phosphomycin calcium exhibits potent activity against a wide range of Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and vancomycin-resistant enterococci (VRE). Its mechanism of action differs from traditional β-lactam antibiotics, making it a valuable alternative in cases where resistance to conventional agents is prevalent. The compound's ability to inhibit bacterial growth without causing significant toxicity to mammalian cells has made it an attractive candidate for further development.

In recent years, research on phosphomycin calcium has expanded beyond its traditional applications in treating bacterial infections. Studies have explored its potential in combating biofilm-forming bacteria, which are known for their resistance to conventional antibiotics. Biofilms are complex communities of microorganisms that are encased in a protective extracellular matrix, making them highly resistant to antimicrobial agents. Preliminary findings suggest that phosphomycin calcium can disrupt biofilm formation by interfering with the extracellular matrix synthesis and enhancing phagocytic activity.

Another area of interest is the application of phosphomycin calcium in veterinary medicine. Animal health researchers have investigated its efficacy in treating infections caused by multidrug-resistant bacteria in livestock and poultry. The compound's broad-spectrum activity and low propensity for inducing resistance make it a promising option for managing these challenging infections. Additionally, studies have examined its potential use in aquaculture to control bacterial diseases in fish and shellfish.

The pharmacokinetic profile of phosphomycin calcium has also been extensively studied. Unlike many traditional antibiotics that require frequent dosing due to short half-lives, phosphomycin calcium exhibits a longer half-life, allowing for less frequent administration. This characteristic improves patient compliance and reduces the burden of treatment regimens. Furthermore, research has shown that the compound can be administered via multiple routes, including intravenous and intramuscular injections, providing flexibility in therapeutic options.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of phosphomycin calcium. Nanoparticle-based formulations have been developed to improve drug solubility and target specificity. These formulations not only enhance bioavailability but also reduce side effects by minimizing systemic exposure. Additionally, combination therapies involving phosphomycin calcium with other antibiotics have shown synergistic effects in treating resistant infections.

The safety profile of phosphomycin calcium has been thoroughly evaluated through clinical trials. While some mild side effects such as gastrointestinal discomfort have been reported, these are generally well-tolerated and do not necessitate discontinuation of treatment. Comparative studies have also highlighted its favorable safety profile compared to other antibiotics used for treating resistant infections.

In conclusion,phosphomycin calcium (CAS no 26472-47-9) is a versatile and effective antimicrobial agent with broad-spectrum activity against Gram-positive bacteria. Its unique mechanism of action, combined with recent advancements in drug delivery systems and combination therapies, positions it as a valuable asset in the fight against antibiotic-resistant infections. Continued research into its applications in veterinary medicine and biofilm eradication further underscores its potential as a multifaceted therapeutic agent.